Cas no 2137895-52-2 (3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride)

• Product Name: 3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride
• CAS No: 2137895-52-2
• MF: C₉H₅ClFNO₃S
• MW: 261.657303571701
• CID: 5872581
• PubChem ID: 165452676
• Update Time: 2025-05-19

3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride
• 2137895-52-2
• EN300-729084
• 3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride

• Inchi： 1S/C9H5ClFNO3S/c10-7-3-1-6(2-4-7)8-5-9(15-12-8)16(11,13)14/h1-5H
• InChI Key： LXAOGPRSNAKFLU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(ON=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 260.9662701g/mol
• Monoisotopic Mass: 260.9662701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride

Research Brief on 3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride (CAS: 2137895-52-2): Recent Advances and Applications

3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride (CAS: 2137895-52-2) is a sulfonyl fluoride derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. Sulfonyl fluorides, as a class of compounds, are known for their unique reactivity, particularly in covalent modification of proteins, making them valuable tools for drug discovery and proteomics research. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological applications.

Recent studies have highlighted the role of 3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride as a versatile warhead in covalent inhibitors. Its sulfonyl fluoride moiety exhibits selective reactivity with nucleophilic amino acids such as serine, threonine, and tyrosine, enabling the targeted modification of proteins. This property has been exploited in the development of activity-based probes (ABPs) for studying enzyme function and in the design of covalent drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting specific proteases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

In addition to its biological applications, advances in the synthetic methodology for 3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride have been reported. A novel one-pot synthesis approach, published in Organic Letters in early 2024, offers improved yield and scalability compared to traditional methods. This development is particularly significant for industrial applications where large-scale production of the compound may be required. The synthetic protocol involves the reaction of 4-chlorobenzonitrile oxide with ethyl 2-fluoro-2-sulfonylacetate, followed by selective fluorination, providing a more efficient route to the target molecule.

The compound's stability profile has also been a subject of recent investigation. While sulfonyl fluorides are generally susceptible to hydrolysis, studies have shown that the oxazole ring in 3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride confers enhanced stability under physiological conditions. This characteristic makes it particularly suitable for in vivo applications. Research published in Chemical Science (2023) utilized mass spectrometry and X-ray crystallography to elucidate the structural basis of this stability, revealing how the oxazole ring modulates the electronic properties of the sulfonyl fluoride group.

Emerging applications of 3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride extend to the field of chemical proteomics. Its ability to form stable covalent adducts with proteins has enabled researchers to map protein interaction networks and identify novel drug targets. A recent Nature Chemical Biology paper (2024) described the use of this compound in a chemoproteomic platform to profile kinase activity in cancer cells, leading to the identification of previously unrecognized signaling nodes in tumor progression pathways.

Looking forward, the unique properties of 3-(4-Chlorophenyl)-1,2-oxazole-5-sulfonyl fluoride position it as a promising scaffold for continued development in multiple areas of chemical biology and drug discovery. Current research directions include optimization of its selectivity profile, development of bifunctional derivatives for targeted protein degradation, and exploration of its potential in diagnostic applications. As the understanding of sulfonyl fluoride chemistry continues to evolve, this compound is likely to play an increasingly important role in both basic research and therapeutic development.